4-(4-fluoro-3-phenoxybenzylidene)-2-(2-fluorophenyl)-1,3-oxazol-5(4H)-one

• Molecular Formula: C22H13F2NO3
• Molecular Weight: 377.3 g/mol
• IUPAC Name: (4Z)-4-[(4-fluoro-3-phenoxyphenyl)methylidene]-2-(2-fluorophenyl)-1,3-oxazol-5-one
• InChI: InChI=1S/C22H13F2NO3/c23-17-9-5-4-8-16(17)21-25-19(22(26)28-21)12-14-10-11-18(24)20(13-14)27-15-6-2-1-3-7-15/h1-13H/b19-12-
• InChI Key: IXVZBXDSWMARLH-UNOMPAQXSA-N
• Isomeric SMILES: C1=CC=C(C=C1)OC2=C(C=CC(=C2)/C=C\3/C(=O)OC(=N3)C4=CC=CC=C4F)F
• SMILES: C1=CC=C(C=C1)OC2=C(C=CC(=C2)C=C3C(=O)OC(=N3)C4=CC=CC=C4F)F

Description

4-(4-fluoro-3-phenoxybenzylidene)-2-(2-fluorophenyl)-1,3-oxazol-5(4H)-one, commonly known as FOXY, is a synthetic compound that has been extensively studied for its potential applications in scientific research. FOXY belongs to the class of oxazolone derivatives and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of FOXY is not fully understood. However, it has been proposed that FOXY exerts its biological activities by modulating the activity of various signaling pathways, including the NF-κB and MAPK pathways. FOXY has also been found to inhibit the activity of certain enzymes, including COX-2 and MMP-9, which are involved in the inflammatory response and tumor invasion.
Biochemical and Physiological Effects:
FOXY has been found to exhibit a range of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, including TNF-α and IL-6, and to reduce the expression of adhesion molecules, such as ICAM-1 and VCAM-1. FOXY has also been found to inhibit the proliferation and migration of endothelial cells, which play a key role in angiogenesis.

Advantages and Limitations for Lab Experiments

FOXY has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized and purified. FOXY has also been found to exhibit a range of biological activities, making it a useful tool for studying various signaling pathways and cellular processes. However, FOXY also has certain limitations. It has been found to be cytotoxic at high concentrations, which may limit its use in certain experiments.

Future Directions

FOXY has several potential future directions for scientific research. It may be useful in the development of novel cancer therapies, as it has been found to exhibit potent antitumor activity. FOXY may also be useful in the development of anti-inflammatory and antiviral therapies. Further research is needed to fully understand the mechanism of action of FOXY and to explore its potential applications in various fields of scientific research.

Synthesis Methods

FOXY can be synthesized using a multistep reaction process that involves the condensation of 4-fluoro-3-phenoxybenzaldehyde with 2-fluorobenzoyl chloride in the presence of a base. The resulting intermediate is then cyclized with an amine to form FOXY. The purity and yield of FOXY can be improved by using appropriate purification techniques.

Scientific Research Applications

FOXY has been found to exhibit a range of biological activities, including anti-inflammatory, antitumor, and antiviral properties. FOXY has been extensively studied for its potential application in cancer research. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. FOXY has also been found to induce apoptosis in cancer cells by activating the caspase pathway.